Cas no 56079-07-3 (3-acetyl-4-aminobenzonitrile)

• Product Name: 3-acetyl-4-aminobenzonitrile
• CAS No: 56079-07-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD18826299
• CID: 944892
• PubChem ID: 45086187
• Update Time: 2025-04-19

3-acetyl-4-aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• benzonitrile, 3-acetyl-4-amino- (9ci)
• 3-acetyl-4-aminobenzonitrile
• 3-Aceto-4-aminobenzonitril
• 3-Acetyl-4'-amino-6-methoxy-3',5'-dimethylbiphenyl
• 3-Acetyl-4-amino-benzonitril
• AKOS027356178
• DA-04870
• SCHEMBL14739736
• 56079-07-3
• EN300-223247
• Z1216845820
• SB75985

• MDL： MFCD18826299
• Inchi： 1S/C9H8N2O/c1-6(12)8-4-7(5-10)2-3-9(8)11/h2-4H,11H2,1H3
• InChI Key： NWFYRBPLXDMNRN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C#N)C=CC=1N

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 341.0±32.0 °C at 760 mmHg
• Flash Point: 160.0±25.1 °C
• PSA: 66.88000
• LogP: 1.92428
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-acetyl-4-aminobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones